![molecular formula C20H24N2O3 B6539045 2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide CAS No. 1060354-54-2](/img/structure/B6539045.png)
2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide
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Overview
Description
2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide (TBPCMPA) is an organic compound with a variety of potential applications. It is a derivative of acetamide, a naturally occurring compound found in many foods, and is characterized by its distinctive chemical structure. TBPCMPA has been studied for its potential to act as an antifungal, antibacterial, and antiviral agent, as well as for its ability to act as an inhibitor of enzymes involved in the metabolism of carbohydrates and lipids. In addition, TBPCMPA has been studied for its potential therapeutic applications in the treatment of cancer and other diseases. In
Scientific Research Applications
2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide has been studied for its potential applications in the fields of medicine and biotechnology. In particular, this compound has been studied for its potential to act as an antifungal, antibacterial, and antiviral agent, as well as for its ability to act as an inhibitor of enzymes involved in the metabolism of carbohydrates and lipids. In addition, this compound has been studied for its potential therapeutic applications in the treatment of cancer and other diseases.
Mechanism of Action
Target of Action
Related compounds such as 2,4-ditert butyl phenol have been studied for their antifungal, antioxidant, and anticancer properties .
Mode of Action
For instance, 2,4-Ditert butyl phenol has been found to exhibit antioxidant effects by suppressing oxidation and neutralizing free radicals .
Biochemical Pathways
Related compounds have been found to reduce the production of reactive oxygen species, thereby playing a role in stabilizing various compounds .
Result of Action
Related compounds such as 2,4-ditert butyl phenol have shown cytotoxic activity against mcf-7 cells (a breast carcinoma cell line) with an identified ic50 value of 5 μg/ml .
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide in laboratory experiments include its relatively low cost, its relatively low toxicity, and its ability to inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids. However, the use of this compound in laboratory experiments also has some limitations. For example, this compound is not water-soluble and can be difficult to work with in aqueous solutions. In addition, this compound has a relatively short half-life, which can limit its usefulness in some experiments.
Future Directions
The potential applications of 2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide are vast, and there are many possible future directions for research. For example, further research could be conducted to explore the potential therapeutic applications of this compound in the treatment of cancer and other diseases. In addition, further research could be conducted to explore the potential of this compound as an antifungal, antibacterial, and antiviral agent. Finally, further research could be conducted to explore the potential of this compound as an inhibitor of enzymes involved in the metabolism of carbohydrates and lipids.
Synthesis Methods
2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide is synthesized by a multi-step procedure. The first step involves the reaction of 4-tert-butylphenol with 4-chlorobenzoyl chloride in the presence of a base, such as pyridine, to form the corresponding 4-tert-butylphenoxy-4-chlorobenzamide. The second step involves the reaction of the 4-tert-butylphenoxy-4-chlorobenzamide with N-(4-carbamoylmethyl)benzamide to form this compound.
properties
IUPAC Name |
2-[4-[[2-(4-tert-butylphenoxy)acetyl]amino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-20(2,3)15-6-10-17(11-7-15)25-13-19(24)22-16-8-4-14(5-9-16)12-18(21)23/h4-11H,12-13H2,1-3H3,(H2,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUKSVWSREWLVBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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